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Compound of Interest

Compound Name: C188-9

Cat. No.: B1668181

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of C188-9 stock
solutions in DMSO, a critical first step for in vitro and in vivo studies targeting the STAT3
signaling pathway.

C188-9: A Potent STAT3 Inhibitor

C188-9, also known as TTI-101, is a potent and specific small-molecule inhibitor of Signal
Transducer and Activator of Transcription 3 (STAT3).[1][2][3][4] Abnormal activation of the
STAT3 signaling pathway is a key driver in the progression of numerous cancers, including
head and neck squamous cell carcinoma (HNSCC), acute myeloid leukemia (AML), and
hepatocellular carcinoma.[5][6][7] C188-9 exerts its inhibitory effect by binding with high affinity
to the phosphotyrosyl peptide binding site within the STAT3 Src homology 2 (SH2) domain.[1]
[5][6] This binding event prevents the phosphorylation of STAT3 at Tyr705, a critical step for its
activation, subsequent dimerization, and nuclear translocation.[6][7] By blocking STAT3-
mediated gene transcription, C188-9 can induce apoptosis, inhibit cell proliferation, and arrest
the cell cycle in cancer cells.[7]

Quantitative Data for C188-9

A summary of the key quantitative data for C188-9 is presented in the table below for easy
reference.
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Property Value Source
Molecular Weight 471.52 g/mol [1]8]
Molecular Formula C27H21NOsS [1][8]
CAS Number 432001-19-9 [1][8]
Appearance Off-white to pale beige powder  [8]
Purity >98% (HPLC) [5][8]

Solubility in DMSO

94 mg/mL (199.35 mM)

[1]

100 mg/mL [8]
> 62 mg/mL (131.49 mM) [9]
10 mg/mL [5]
60 mg/mL (127.25 mM) with

o [10]
sonication
180 mg/mL (381.74 mM) with
warming (50°C) and [1]

ultrasonication

Storage of Solid

2-8°C or -20°C

[4](8]

Storage of Stock Solution

-20°C (1 month) or -80°C (6

months), protect from light

[4119]

Binding Affinity (Kd)

4.7 nM

[1112](31[4]

Inhibition Constant (Ki)

136 nM (for binding to STAT3
SH2 domain)

[1]5]

[8]

In Vitro ICso 4.1 - 8.3 uM (AML cell lines)
8 - 18 uM (primary AML
[51[8]
cultures)
10.19 - 11.83 pM (hepatoma 5]

cell lines)
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Experimental Protocols
Protocol for Preparing a 10 mM C188-9 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of C188-9 in DMSO, a
common starting concentration for cell-based assays.

Materials:

« C188-9 powder (CAS: 432001-19-9)

e Anhydrous Dimethyl Sulfoxide (DMSO)
» Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile filter tips
Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

o Equilibration: Allow the C188-9 powder and anhydrous DMSO to equilibrate to room
temperature before use. This is especially important for DMSO, as moisture absorption can
reduce the solubility of C188-9.[1]

e Weighing C188-9: Accurately weigh out 4.72 mg of C188-9 powder using a calibrated
analytical balance and transfer it to a sterile microcentrifuge tube.

e Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
C188-9 powder.
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 Dissolution: Tightly cap the tube and vortex thoroughly for several minutes until the C188-9 is
completely dissolved. Gentle warming in a 37°C water bath and/or brief sonication can be
used to aid dissolution if necessary.[9][10] For higher concentrations, warming to 50°C with

ultrasonication may be required.[1]

 Sterile Filtration (Optional): For experiments requiring absolute sterility, the stock solution can
be filtered through a 0.22 um syringe filter compatible with DMSO.

» Aliquoting and Storage: Aliquot the 10 mM C188-9 stock solution into smaller, single-use
volumes in sterile, light-protected tubes. Store the aliquots at -20°C for short-term storage
(up to 1 month) or at -80°C for long-term storage (up to 6 months).[4][9] Avoid repeated

freeze-thaw cycles.

Note on Final DMSO Concentration in Cell Culture: When diluting the C188-9 stock solution for
cell-based experiments, ensure that the final concentration of DMSO in the cell culture medium
does not exceed 0.1% to avoid solvent-induced cytotoxicity.[10] It is recommended to include a
vehicle control (DMSO alone at the same final concentration) in your experiments.

Visualizing the Mechanism of Action

The following diagrams illustrate the STAT3 signaling pathway and the experimental workflow
for preparing a C188-9 stock solution.
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STAT3 Signaling Pathway and Inhibition by C188-9
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Caption: C188-9 inhibits STAT3 signaling by preventing its phosphorylation.
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C188-9 Stock Solution Preparation Workflow
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Caption: Workflow for preparing a 10 mM C188-9 DMSO stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1668181?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/c188-9.html
https://www.glpbio.com/sp/c188-9.html
https://www.bioscience.co.uk/product~1085685
https://www.medchemexpress.com/C188-9.html
https://www.caymanchem.com/product/30928/c188-9
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/stat3-inhibitor-c-188-9
https://pubmed.ncbi.nlm.nih.gov/30870229/
https://pubmed.ncbi.nlm.nih.gov/30870229/
https://www.sigmaaldrich.com/JP/ja/product/mm/573128
https://www.sigmaaldrich.com/JP/ja/product/mm/573128
https://www.sigmaaldrich.com/JP/ja/product/mm/573128
https://www.glpbio.com/c188-9.html
https://www.targetmol.com/compound/c188-9
https://www.benchchem.com/product/b1668181#preparing-c188-9-stock-solution-dmso
https://www.benchchem.com/product/b1668181#preparing-c188-9-stock-solution-dmso
https://www.benchchem.com/product/b1668181#preparing-c188-9-stock-solution-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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